Cas no 114-32-9 (Urea,N-(2-ethylphenyl)-)

Urea,N-(2-ethylphenyl)- structure
Urea,N-(2-ethylphenyl)- structure
Product Name:Urea,N-(2-ethylphenyl)-
CAS No:114-32-9
MF:C9H12N2O
MW:164.204381942749
CID:212123
PubChem ID:66990
Update Time:2025-04-19

Urea,N-(2-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-ethylphenyl)-
    • (2-ethylphenyl)urea
    • 1-(2-ethylphenyl)urea
    • NS00023710
    • DTXSID70150627
    • AR-360/42570316
    • BS-3894
    • 114-32-9
    • SCHEMBL1953684
    • N-(2-ethylphenyl)urea
    • AKOS000141578
    • EINECS 204-045-9
    • Inchi: 1S/C9H12N2O/c1-2-7-5-3-4-6-8(7)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
    • InChI Key: JVCAOEDDDQNLJU-UHFFFAOYSA-N
    • SMILES: O=C(N)NC1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 164.09506
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

Urea,N-(2-ethylphenyl)- Related Literature

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